3-(3,4-Difluorophenyl)glutaric acid

• Molecular Formula: C11H10F2O4
• Molecular Weight: 244.19 g/mol
• IUPAC Name: 3-(3,4-difluorophenyl)pentanedioic acid
• InChI: InChI=1S/C11H10F2O4/c12-8-2-1-6(3-9(8)13)7(4-10(14)15)5-11(16)17/h1-3,7H,4-5H2,(H,14,15)(H,16,17)
• InChI Key: AFPBWMWFJUOSRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CC(=O)O)CC(=O)O)F)F

Description

3-(3,4-Difluorophenyl)glutaric acid is a useful research compound. Its molecular formula is C11H10F2O4 and its molecular weight is 244.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl-3,4-difluorobenzal-bis-acetoacetate (11 g) in ethanol (150 mL) was treated with 50% NaOH (150 mL) and heated at reflux for 4 hours. Approximately 100 mL of solvent was removed by distillation. The remaining solution was cooled to 0° C. and sufficient HCl was added dropwise to adjust the pH to 1. The resulting solution was extracted with EtOAc (3×300 mL) and the combined extracts dried over MgSO4, filtered and concentrated under reduced pressure to give the title compound as a white solid (7.4 g).